Cas no 690245-50-2 (3-chloro-N-({4-4-(2-fluorophenyl)piperazine-1-carbonylphenyl}methyl)benzene-1-sulfonamide)

• Product Name: 3-chloro-N-({4-4-(2-fluorophenyl)piperazine-1-carbonylphenyl}methyl)benzene-1-sulfonamide
• CAS No: 690245-50-2
• MF: C₂₄H₂₃ClFN₃O₃S
• MW: 487.974127054214
• CID: 5418955
• Update Time: 2025-07-20

3-chloro-N-({4-4-(2-fluorophenyl)piperazine-1-carbonylphenyl}methyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}benzyl)benzenesulfonamide
• 3-chloro-N-({4-4-(2-fluorophenyl)piperazine-1-carbonylphenyl}methyl)benzene-1-sulfonamide

• Inchi： 1S/C24H23ClFN3O3S/c25-20-4-3-5-21(16-20)33(31,32)27-17-18-8-10-19(11-9-18)24(30)29-14-12-28(13-15-29)23-7-2-1-6-22(23)26/h1-11,16,27H,12-15,17H2
• InChI Key： AIKKKJCGILCMNX-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=C(C(N3CCN(C4=CC=CC=C4F)CC3)=O)C=C2)(=O)=O)=CC=CC(Cl)=C1

Additional information on 3-chloro-N-({4-4-(2-fluorophenyl)piperazine-1-carbonylphenyl}methyl)benzene-1-sulfonamide

Comprehensive Overview of 3-chloro-N-({4-4-(2-fluorophenyl)piperazine-1-carbonylphenyl}methyl)benzene-1-sulfonamide (CAS No. 690245-50-2)

3-chloro-N-({4-4-(2-fluorophenyl)piperazine-1-carbonylphenyl}methyl)benzene-1-sulfonamide (CAS No. 690245-50-2) is a specialized organic compound with a unique molecular structure that combines a sulfonamide moiety with a piperazine derivative. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both chloro and fluoro substituents enhances its reactivity and binding affinity, making it a valuable candidate for targeting specific biological pathways.

In recent years, the demand for piperazine-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in 3-chloro-N-({4-4-(2-fluorophenyl)piperazine-1-carbonylphenyl}methyl)benzene-1-sulfonamide due to its potential role in modulating neurotransmitter receptors. This aligns with current trends in neuroscience and mental health research, where compounds with sulfonamide and piperazine functionalities are being explored for their therapeutic effects on conditions like anxiety and depression.

The synthesis of CAS No. 690245-50-2 involves multi-step organic reactions, including amidation and sulfonylation, which are critical for achieving high purity and yield. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize this compound, ensuring its structural integrity. These methods are frequently searched by chemists and researchers, reflecting the growing interest in analytical validation of complex organic molecules.

From an industrial perspective, 3-chloro-N-({4-4-(2-fluorophenyl)piperazine-1-carbonylphenyl}methyl)benzene-1-sulfonamide is often discussed in the context of green chemistry and sustainable synthesis. With increasing emphasis on environmentally friendly practices, researchers are exploring catalytic and solvent-free methods to produce this compound. This trend resonates with global efforts to reduce the environmental footprint of chemical manufacturing, a topic frequently queried in scientific databases and academic forums.

Another area of interest is the compound's potential application in drug delivery systems. Its structural features, such as the fluorophenyl group, may improve bioavailability and target specificity. This is particularly relevant given the rise of personalized medicine and nanotechnology in healthcare, which are hot topics in both academic and public domains. Searches for "sulfonamide drug delivery" and "piperazine derivatives in medicine" have seen a notable increase, underscoring the compound's relevance.

In summary, 3-chloro-N-({4-4-(2-fluorophenyl)piperazine-1-carbonylphenyl}methyl)benzene-1-sulfonamide (CAS No. 690245-50-2) represents a fascinating intersection of chemistry and pharmacology. Its unique properties and potential applications make it a subject of ongoing research, particularly in fields like neuroscience, sustainable chemistry, and drug development. As scientific inquiry continues to evolve, this compound is likely to remain a focal point for innovation and discovery.